N-(2,4-dimethylphenyl)-2-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide

• IUPAC Name: N-(2,4-dimethylphenyl)-2-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C24H23N3O3S2/c1-5-10-27-23(29)21-17(19-9-7-16(4)30-19)12-31-22(21)26-24(27)32-13-20(28)25-18-8-6-14(2)11-15(18)3/h5-9,11-12H,1,10,13H2,2-4H3,(H,25,28)
• InChI Key: ZMMSSYLACQIGAR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)NC(=O)CSC2=NC3=C(C(=CS3)C4=CC=C(O4)C)C(=O)N2CC=C)C
• Molecular Formula: C24H23N3O3S2
• Molecular Weight: 465.6 g/mol
• CAS No.: 379235-91-3

Description

N-(2,4-dimethylphenyl)-2-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C24H23N3O3S2 and its molecular weight is 465.59. The purity is usually 95%.
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Scientific Research Applications

Dual Thymidylate Synthase and Dihydrofolate Reductase Inhibitors

N-(2,4-dimethylphenyl)-2-[5-(5-methylfuran-2-yl)-4-oxo-3-prop-2-enylthieno[2,3-d]pyrimidin-2-yl]sulfanylacetamide is explored as a potent inhibitor of human thymidylate synthase (TS) and dihydrofolate reductase (DHFR), enzymes crucial in DNA synthesis and repair. Studies demonstrate its potential as a dual TS-DHFR inhibitor, suggesting its application in cancer therapy due to its ability to target these critical enzymes simultaneously. Such inhibitors are key in developing antitumor agents (Gangjee et al., 2008).

Insecticidal and Antibacterial Potential

This compound, with its unique structural features, shows promising insecticidal and antibacterial potential. The compound's efficacy against certain insects and selected microorganisms suggests its use in pest control and as a potential antibacterial agent (Deohate & Palaspagar, 2020).

Antitumor Activity

Research indicates that derivatives of this compound possess significant antitumor activity. Such activities are measured against various human cancer cell lines, highlighting its potential as a therapeutic agent in oncology (Hafez & El-Gazzar, 2017).

Synthesis and Structural Analysis

The synthesis processes and structural analyses of similar compounds provide insight into their chemical properties and potential applications in medicinal chemistry. Detailed structural analysis, like X-ray crystallography, furthers understanding of their interaction mechanisms and potential as medicinal agents (Banfield et al., 1987).